6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid
Overview
Description
6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid, also known as 6-EMQC, is an organic compound that belongs to the quinoline class of compounds. It is a synthetic molecule that is used in various scientific research applications. 6-EMQC is a white crystalline solid that is soluble in organic solvents and has a melting point of around 145-146 °C. It is a useful intermediate for the synthesis of various heterocyclic compounds and is used in the synthesis of drugs, dyes, and other organic compounds.
Scientific Research Applications
6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid is used in various scientific research applications. It is used in the synthesis of drugs, dyes, and other organic compounds. It is also used as a reagent in organic synthesis and as a starting material for the synthesis of heterocyclic compounds. 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid is also used in the synthesis of polymers and other materials for biomedical applications.
Mechanism of Action
Target of Action
The primary targets of 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid are currently unknown
Mode of Action
Quinoline derivatives have been known to interact with various targets, leading to changes in cellular processes .
Biochemical Pathways
Quinoline derivatives have been associated with a variety of biochemical pathways, but the specific pathways influenced by this compound need further investigation .
Advantages and Limitations for Lab Experiments
The advantages of using 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid in laboratory experiments include its availability and low cost, its ease of synthesis, and its low toxicity. The limitations of using 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid in laboratory experiments include its low solubility in water and its tendency to form complexes with other molecules, which can make it difficult to use in certain experiments.
Future Directions
Future research on 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid could focus on its use in the synthesis of drugs and other organic compounds. Additionally, further research could be conducted on its mechanism of action and its effects on biochemical and physiological processes. Additionally, research could be conducted on the development of new methods for synthesizing 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid and its derivatives, as well as its use in the synthesis of polymers and other materials for biomedical applications. Finally, research could be conducted on the potential toxicological effects of 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid and its derivatives.
Synthesis Methods
6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid can be synthesized using a variety of methods. The most common method is the reaction of 3-methoxyphenylacetic acid and ethyl chloroformate in the presence of pyridine. The reaction produces 6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid as a byproduct. This method is simple and efficient and can be used in the laboratory. Other methods of synthesis include the reaction of 3-methoxyphenylacetic acid with ethyl chloroformate or ethyl bromoformate in the presence of pyridine, or the reaction of 3-methoxyphenylacetic acid or ethyl chloroformate with ethyl bromoformate in the presence of pyridine.
properties
IUPAC Name |
6-ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3/c1-3-12-7-8-17-15(9-12)16(19(21)22)11-18(20-17)13-5-4-6-14(10-13)23-2/h4-11H,3H2,1-2H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWFZEXWHQUJOBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC(=CC=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501211873 |
Source
|
| Record name | 6-Ethyl-2-(3-methoxyphenyl)-4-quinolinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501211873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-2-(3-methoxyphenyl)quinoline-4-carboxylic acid | |
CAS RN |
667435-76-9 |
Source
|
| Record name | 6-Ethyl-2-(3-methoxyphenyl)-4-quinolinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=667435-76-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Ethyl-2-(3-methoxyphenyl)-4-quinolinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501211873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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